Cas no 14344-58-2 (Ethylene Dicysteine Diester (ECD) Dihydrochloride)

• Product Name: Ethylene Dicysteine Diester (ECD) Dihydrochloride
• CAS No: 14344-58-2
• MF: C₁₂H₂₆Cl₂N₂O₄S₂
• MW: 397.38183927536
• CID: 138819
• PubChem ID: 71586979
• Update Time: 2025-04-19

Ethylene Dicysteine Diester (ECD) Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N,N'-1,2-ethanediylbis-, 1,1'-diethyl ester, hydrochloride (1:2)
• ECD
• ethyl (2R)-2-[2-[[(2R)-1-ethoxy-1-oxo-3-sulfanylpropan-2-yl]amino]ethylamino]-3-sulfanylpropanoate,dihydrochloride
• B005P07V07
• Bicisate dihydrochloride
• Cysteine,N,N'-ethylenedi-,diethyl ester,dihydrochloride,L
• l-Cysteine,N,N'-1,2-ethanediylbis-,diethyl ester,dihydrochloride
• Neurolite
• UNII-B005P07V07
• SEM1
• DSS1
• L,L-ECD
• Cysteine ethyl dimer
• Ethyl cysteinate dimer
• N,N'-Ethylenebiscysteine diethyl ester
• Ethylene Dicysteine Diester (ECD),2 HCl
• N,N'-Ethylenebis(L-cysteine ethyl) ester
• Q27274207
• MFCD08061488
• NCGC00167479-01
• diethyl 2,2'-(ethane-1,2-diylbis(azanediyl))(2R,2'R)-bis(3-mercaptopropanoate) dihydrochloride
• Ethylene Dicysteine Diester (ECD) 2 HCl
• CAS-14344-58-2
• (2R,2'R)-Diethyl 2,2'-(ethane-1,2-diylbis(azanediyl))bis(3-mercaptopropanoate) dihydrochloride
• Ethyl (2R)-2-[2-[[(1R)-2-ethoxy-2-oxo-1-(sulfanylmethyl)ethyl]amino]ethylamino]-3-sulfanyl-propanoate dihydrochloride
• Ethylene Dicysteine Diester (ECD) Dihydrochloride
• DTXSID4046656
• l-Cysteine, N,N'-1,2-ethanediylbis-, diethyl ester, dihydrochloride
• DTXCID10820014
• BICISATE DIHYDROCHLORIDE [WHO-DD]
• Cysteine, N,N'-ethylenedi-, diethyl ester, dihydrochloride, L-
• Tox21_112483
• ethyl (2R)-2-[2-[[(2R)-1-ethoxy-1-oxo-3-sulfanylpropan-2-yl]amino]ethylamino]-3-sulfanylpropanoate;dihydrochloride
• l-Cysteine, N,N'-1,2-ethanediylbis-, 1,1'-diethyl ester, hydrochloride (1:2)
• DIETHYL (2R,2'R)-2,2'-(ETHANE-1,2-DIYLDIIMINO)BIS(3-MERCAPTOPROPANOATE) DIHYDROCHLORIDE
• 14344-58-2
• AKOS017343961

• Inchi： 1S/C12H24N2O4S2.2ClH/c1-3-17-11(15)9(7-19)13-5-6-14-10(8-20)12(16)18-4-2;;/h9-10,13-14,19-20H,3-8H2,1-2H3;2*1H/t9-,10-;;/m0../s1
• InChI Key： HKASNZKRIQURIX-BZDVOYDHSA-N
• SMILES： Cl.Cl.SC[C@@H](C(=O)OCC)NCCN[C@H](C(=O)OCC)CS

Computed Properties

• Exact Mass: 396.07100
• Monoisotopic Mass: 396.0711050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 265
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 154.26000
• LogP: 2.27440